Cas no 2229652-34-8 (4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one)

• Product Name: 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one
• CAS No: 2229652-34-8
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 6056811
• PubChem ID: 165641398
• Update Time: 2025-07-02

4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one
• EN300-1962373
• 4-[3-nitro-5-(trifluoromethyl)phenyl]but-3-en-2-one
• 2229652-34-8

• Inchi： 1S/C11H8F3NO3/c1-7(16)2-3-8-4-9(11(12,13)14)6-10(5-8)15(17)18/h2-6H,1H3/b3-2+
• InChI Key： NOCUBBDZTSEFCY-NSCUHMNNSA-N
• SMILES： FC(C1C=C(C=C(/C=C/C(C)=O)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 259.04562760g/mol
• Monoisotopic Mass: 259.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one

Comprehensive Analysis of 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one (CAS No. 2229652-34-8)

The compound 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one (CAS No. 2229652-34-8) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This nitro- and trifluoromethyl-substituted phenylbutenone derivative exhibits remarkable chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, characterized by the presence of both electron-withdrawing (nitro and trifluoromethyl) groups, contributes to its reactivity and versatility in synthetic chemistry.

In the context of current scientific trends, researchers are increasingly exploring fluorinated compounds like 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one due to their enhanced stability, bioavailability, and metabolic resistance. The trifluoromethyl group (-CF3) in particular has become a hotspot in drug discovery, as it often improves lipophilicity and membrane permeability. Meanwhile, the nitro group (-NO2) introduces additional reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules. These attributes align perfectly with the growing demand for high-performance building blocks in medicinal chemistry.

The synthesis and applications of CAS 2229652-34-8 have become frequent topics in academic discussions and patent literature. Many researchers are investigating its potential as a precursor for biologically active compounds, particularly in the development of novel antimicrobial agents and enzyme inhibitors. Its structural motifs are frequently searched in chemical databases, reflecting the compound's importance in contemporary organic synthesis. Furthermore, the combination of aromatic, olefinic, and carbonyl functionalities in a single molecule makes it an intriguing subject for structure-activity relationship (SAR) studies.

From a technical perspective, 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one demonstrates interesting spectroscopic properties that facilitate its characterization and quality control. The presence of both electron-withdrawing groups on the aromatic ring significantly influences its UV-Vis absorption and NMR chemical shifts, providing distinct analytical fingerprints. These characteristics are particularly valuable for researchers working on method development in analytical chemistry or those requiring precise compound identification in complex mixtures.

The commercial availability of 2229652-34-8 has expanded in recent years to meet the growing demand from research institutions and pharmaceutical companies. Suppliers often highlight its high purity grades (>98%) and various packaging options to accommodate different scales of research. This accessibility has contributed to its increasing appearance in scientific literature, with particular emphasis on its role in green chemistry applications and catalyzed reactions. The compound's stability under various conditions makes it suitable for diverse synthetic transformations while minimizing waste generation.

Looking toward future applications, 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one shows promise in emerging fields such as materials science and molecular electronics. The electron-deficient nature of its aromatic system, combined with the conjugated enone moiety, suggests potential utility in designing organic semiconductors or photoresponsive materials. These applications align with current trends in sustainable technology development and the search for novel functional materials with tailored electronic properties.

Safety considerations for handling CAS 2229652-34-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. The compound's material safety data sheet (MSDS) provides detailed handling instructions that researchers frequently search for when planning experiments. Storage typically requires protection from light and moisture to maintain stability over extended periods.

In conclusion, 4-3-nitro-5-(trifluoromethyl)phenylbut-3-en-2-one represents a fascinating case study in modern organic chemistry, combining structural complexity with practical utility. Its CAS number 2229652-34-8 serves as a unique identifier that connects diverse research applications across multiple disciplines. As scientific inquiry continues to explore the boundaries of fluorine chemistry and nitroaromatic systems, this compound will likely maintain its relevance in cutting-edge research and industrial applications for years to come.